Cas no 303063-01-6 (N-(2-Furylmethyl)-2-Nitrobenzenesulfonamide)

• Product Name: N-(2-Furylmethyl)-2-Nitrobenzenesulfonamide
• CAS No: 303063-01-6
• MF: C₁₁H₁₀N₂O₅S
• MW: 282.272501468658
• CID: 852986
• Update Time: 2026-04-29

N-(2-Furylmethyl)-2-Nitrobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-(2-furanylmethyl)-2-nitro-
• N-(furan-2-ylmethyl)-2-nitrobenzenesulfonamide
• HMS2631F12
• N-(2-furylmethyl)-2-nitrobenzenesulfonamide
• N-(2-Furylmethyl)-2-Nitrobenzenesulfonamide

• SMILES： O=S(C1=CC=CC=C1[N+]([O-])=O)(NCC2=CC=CO2)=O

Computed Properties

• Exact Mass: 282.03100

Experimental Properties

• PSA: 113.51000
• LogP: 3.66120

Additional information on N-(2-Furylmethyl)-2-Nitrobenzenesulfonamide

Comprehensive Overview of N-(2-Furylmethyl)-2-Nitrobenzenesulfonamide (CAS No. 303063-01-6): Properties, Applications, and Industry Insights

N-(2-Furylmethyl)-2-Nitrobenzenesulfonamide (CAS No. 303063-01-6) is a specialized sulfonamide derivative with a unique molecular structure combining a furylmethyl group and a nitrobenzenesulfonamide moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Its CAS registry number (303063-01-6) serves as a critical identifier for researchers sourcing high-purity materials.

Recent trends in drug discovery highlight the growing demand for heterocyclic compounds like N-(2-Furylmethyl)-2-Nitrobenzenesulfonamide, particularly in the development of enzyme inhibitors and antimicrobial agents. The presence of both furan and nitro functional groups in its structure makes it valuable for structure-activity relationship (SAR) studies. Analytical techniques such as HPLC purification and NMR characterization are essential for verifying the compound's purity, a frequent concern among researchers searching for "CAS 303063-01-6 specifications" or "N-(2-Furylmethyl)-2-Nitrobenzenesulfonamide synthesis".

From a green chemistry perspective, modern synthetic approaches to this compound emphasize atom economy and catalytic processes, aligning with industry searches for "sustainable sulfonamide production". The nitrobenzenesulfonyl group in particular has shown remarkable versatility in protective group chemistry, a topic frequently explored in organic chemistry forums. Researchers often inquire about "furylmethyl derivatives solubility" and "nitrobenzenesulfonamide stability", reflecting practical considerations for experimental work.

In material science applications, the electron-withdrawing properties of the nitro group in 303063-01-6 make it interesting for designing organic semiconductors and photoactive materials. The compound's crystallographic data and thermal behavior (often searched as "N-(2-Furylmethyl)-2-Nitrobenzenesulfonamide melting point") are important parameters for these applications. Advanced studies focus on its potential in molecular recognition systems due to the hydrogen bonding capacity of the sulfonamide group.

Quality control protocols for CAS 303063-01-6 typically involve chromatographic purity analysis and mass spectrometry verification, addressing common purchaser concerns about "N-(2-Furylmethyl)-2-Nitrobenzenesulfonamide supplier QC". The compound's storage conditions and shelf life are frequently discussed topics, with recommendations for anhydrous environments and light-sensitive handling to maintain stability. These practical considerations significantly impact research reproducibility, a hot topic in scientific communities.

Emerging applications in medicinal chemistry explore the compound's potential as a pharmacophore in targeted therapies, particularly due to the bioisosteric properties of the furan ring. Computational chemistry studies (often searched as "303063-01-6 molecular docking") investigate its binding affinities with various biological targets. The compound's logP value and permeability characteristics are crucial parameters for ADMET predictions in drug development pipelines.

Industrial scale-up considerations for N-(2-Furylmethyl)-2-Nitrobenzenesulfonamide production involve optimizing yield while minimizing byproduct formation, addressing frequent searches for "large-scale sulfonamide synthesis". The compound's regulatory status and safety data (commonly queried as "303063-01-6 SDS") remain essential for compliance in research and manufacturing settings. Recent patent literature suggests growing interest in its derivatives for crop protection applications, particularly in fungicide development.

Analytical challenges associated with N-(2-Furylmethyl)-2-Nitrobenzenesulfonamide often center on its spectroscopic identification, with researchers frequently seeking "303063-01-6 IR spectrum" or "N-(2-Furylmethyl)-2-Nitrobenzenesulfonamide MS data". The compound's chromatographic behavior in different mobile phase systems is another area of practical importance for quality control laboratories. These technical aspects directly impact research efficiency and data reliability.

The future research trajectory for CAS 303063-01-6 appears promising, with particular interest in its structure-property relationships and potential as a chemical probe in biological systems. As synthetic methodologies advance, the compound's accessibility and derivatization potential continue to expand, making it a valuable asset in both academic and industrial research settings. Its unique combination of aromatic systems and polar functional groups ensures ongoing relevance in multiple chemistry subdisciplines.